N-(4-ethylphenyl)-3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide

Specification

• CAS No.: 1207057-31-5
• Molecular Formula: C24H27N3O3S2
• Molecular Weight: 469.62
• IUPAC Name: N-(4-ethylphenyl)-3-[4-(3-methylphenyl)piperazin-1-yl]sulfonylthiophene-2-carboxamide
• Standard InChI: InChI=1S/C24H27N3O3S2/c1-3-19-7-9-20(10-8-19)25-24(28)23-22(11-16-31-23)32(29,30)27-14-12-26(13-15-27)21-6-4-5-18(2)17-21/h4-11,16-17H,3,12-15H2,1-2H3,(H,25,28)
• Standard InChI Key: ABZIOQSCTDZNGW-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)NC(=O)C2=C(C=CS2)S(=O)(=O)N3CCN(CC3)C4=CC=CC(=C4)C

Introduction

N-(4-ethylphenyl)-3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide is a complex organic compound with a molecular formula of C24H27N3O3S2 and a molecular weight of 469.6 g/mol. This compound belongs to a class of molecules that incorporate both thiophene and piperazine rings, which are common motifs in pharmaceutical chemistry due to their potential biological activities.

Biological Activity

While specific biological activity data for N-(4-ethylphenyl)-3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide are not reported in the available sources, compounds with similar structural motifs have shown potential in various therapeutic areas. For instance, piperazine derivatives are known for their roles in central nervous system drugs, while thiophene derivatives have been explored for their antimicrobial and anticancer properties.

Research Findings and Future Directions

Given the lack of specific research findings on this compound, future studies could focus on its synthesis optimization, structural characterization using techniques like NMR and LC-MS, and evaluation of its biological activities. Molecular docking studies could provide insights into potential interactions with biological targets, guiding further structural modifications to enhance efficacy or selectivity.